Cas no 2680759-80-0 (4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid)

• Product Name: 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid
• CAS No: 2680759-80-0
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5634097
• PubChem ID: 165927537
• Update Time: 2025-05-22

4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290460
• 4-[5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]benzoic acid
• 2680759-80-0
• 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid

• Inchi： 1S/C14H14F3NO3/c1-8-6-11(7-18(8)13(21)14(15,16)17)9-2-4-10(5-3-9)12(19)20/h2-5,8,11H,6-7H2,1H3,(H,19,20)
• InChI Key： AFWVKUIYUXABBH-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C2C=CC(C(=O)O)=CC=2)CC1C)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid

Recent Advances in the Study of 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid (CAS: 2680759-80-0)

The compound 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid (CAS: 2680759-80-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid, which contribute to its pharmacological properties. The trifluoroacetyl group, in particular, has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in chronic inflammatory diseases and cancer. These findings suggest that 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid could have broad therapeutic applications, ranging from the treatment of rheumatoid arthritis to the management of certain malignancies.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified the need for further optimization to improve its half-life and tissue distribution. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound into preclinical trials.

In conclusion, 4-5-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylbenzoic acid represents a novel and exciting avenue for drug discovery. Its unique chemical structure and potent biological activity make it a valuable candidate for further research and development. Future studies should focus on elucidating its full therapeutic potential and overcoming the remaining hurdles in its path to clinical application.